
Technical Guide: Safe Handling & Operational
Protocols for Ethyl 2-hydroxy-5-nitrobenzoate

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: Ethyl 2-hydroxy-5-nitrobenzoate

CAS No.: 42348-40-3

Cat. No.: B3136712 Get Quote

Executive Summary & Strategic Utility
Ethyl 2-hydroxy-5-nitrobenzoate (also known as Ethyl 5-nitrosalicylate) is a critical

pharmacophore intermediate, frequently employed in the synthesis of anthelmintics (e.g.,

Niclosamide analogs) and anti-inflammatory agents (Mesalamine derivatives).

While often categorized generically as an "irritant," this compound possesses specific structural

alerts—namely the nitro-aromatic moiety and the phenolic ester linkage—that dictate a more

rigorous handling protocol than standard organic solids. This guide moves beyond the standard

Safety Data Sheet (SDS) to provide a causal, mechanistic approach to handling, emphasizing

thermal stability and exposure control.

Chemical Identity & Physicochemical Profiling[1][2]
[3][4][5]
Understanding the molecule's physical state is the first step in risk mitigation. The presence of

the nitro group (

) introduces a dipole moment that influences solubility and potential energetic properties.
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Property Specification Operational Implication

Chemical Name
Ethyl 2-hydroxy-5-

nitrobenzoate

Synonyms: Ethyl 5-

nitrosalicylate

CAS Number
55822-68-3 (Ester); 96-97-9

(Parent Acid)

Verify CAS on container;

properties differ significantly

from the acid.[1]

Molecular Formula MW: 211.17 g/mol

Physical State Yellow Crystalline Solid
Dust generation is the primary

exposure vector.

Melting Point ~100–105 °C (Experimental)

DSC Warning: Do not heat

above 150°C without thermal

scanning; nitro compounds

can decompose

exothermically.

Solubility
DMSO, EtOAc, DCM; Poor in

Water

Use organic solvents for spill

cleanup; water is ineffective for

dissolution.

Senior Scientist Note: Do not confuse this ester with its parent acid, 5-nitrosalicylic acid (MP

>220°C). The ester has a lower melting point and higher lipophilicity, increasing skin permeation

rates.

Hazard Identification & Toxicology (The "Why")
We utilize the GHS (Globally Harmonized System) framework, but we interpret it through a

toxicological lens to understand why these hazards exist.

Structural Alerts & GHS Classification
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H302 (Harmful if swallowed): Nitro-aromatics can undergo enzymatic reduction in vivo to

form hydroxylamines, which are potent methemoglobinemia inducers.

H315 / H319 (Skin/Eye Irritation): The phenolic hydroxyl group is weakly acidic (

), capable of protein denaturation on mucosal surfaces.

H335 (Respiratory Irritation): Fine dust particles act as mechanical and chemical irritants in

the alveoli.

Thermal & Energetic Hazards
While mono-nitro aromatics are generally stable, the combination of an ester and a nitro group

requires caution.

Protocol: Never distill reaction mixtures containing this compound to dryness without a prior

Differential Scanning Calorimetry (DSC) test to rule out decomposition onset temperatures.

Strategic Handling & Engineering Controls[6]
This section details the "Self-Validating System" for handling. The goal is to prevent exposure

rather than react to it.[2]

Workflow Logic: Risk Assessment
Before opening the container, follow this decision logic to select the correct engineering

controls.

Task: Handle Ethyl 2-hydroxy-5-nitrobenzoate Physical State?

Solid / Powder

In Solution

High Dust Risk
Weighing/Transfer

Splash/Vapor Risk
Pipetting/Heating

Fume Hood + 
Anti-Static Spatula

Fume Hood + 
Double Glove (Nitrile)

Operation Approved

Proceed

Proceed

Click to download full resolution via product page

Figure 1: Pre-operational risk assessment workflow for selecting engineering controls.
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Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for nitro-aromatics due to their lipophilicity.

Primary Barrier (Hands): Nitrile (minimum 0.11 mm thickness) for incidental contact.

High-Risk Barrier: For prolonged handling or solution preparation, use Silver Shield

(Laminate) gloves under nitrile gloves.

Respiratory: If working outside a fume hood (not recommended), a P95/P3 particulate

respirator is mandatory.

Operational Protocol: Weighing & Transfer
Objective: Eliminate static-induced dust dispersion.

Environment: Operate strictly within a certified chemical fume hood (Face velocity: 0.5 m/s).

Static Control: Use an ionizing fan or anti-static gun on the weighing boat and spatula. Nitro

compounds in dry powder form can accumulate static charge, leading to "jumping" powder.

Transfer: Do not dump powder. Use a gentle tapping motion.

Solubilization: Add solvent to the solid, not solid to the solvent, to prevent puff-back.

Emergency Response & Stability
In the event of containment breach, immediate action is required.[3] This protocol prioritizes the

neutralization of the phenol/nitro risks.

Emergency Decision Tree
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Exposure Incident

Exposure Type?

Skin Contact Eye Contact Inhalation

1. Blot excess (Dry)
2. Wash with Soap/Water (15m)

3. Monitor for Cyanosis

1. Irrigate (15m)
2. Consult Ophthalmologist

1. Fresh Air
2. Oxygen if dyspneic

3. Medical Eval (Methemoglobin)

Click to download full resolution via product page

Figure 2: Emergency response triage for exposure to nitro-phenolic esters.

Spill Management
Dry Spill: Do not sweep (generates dust). Cover with a wet paper towel (dampened with

water/surfactant) to suppress dust, then scoop into a waste container.

Wet Spill: Absorb with inert material (Vermiculite or Sand). Do not use sawdust, as nitro

compounds can react with cellulose under acidic/oxidizing conditions.

Waste Management
Disposal must align with RCRA and local regulations for nitro-organic waste.

Classification: Hazardous Chemical Waste.

Segregation: Keep separate from strong oxidizers and strong bases (bases can induce

hydrolysis to the parent nitrophenol, changing the risk profile).
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Method: High-temperature incineration is the only validated method for complete destruction

of the nitro-aromatic ring.

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 2724458, Ethyl 5-nitrosalicylate. Retrieved from [Link]

European Chemicals Agency (ECHA).C&L Inventory: Nitrobenzoic acid derivatives.

Retrieved from [Link]

Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards. (Referenced for Nitro-
aromatic thermal stability general principles). Elsevier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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